1-Phenyl-1,3-octadecanedione
1-Phenyl-1,3-octadecanedione
1-Phenyl-1, 3-octadecanedione, also known as 1-benzoyl-2-heptadecanone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-Phenyl-1, 3-octadecanedione is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-phenyl-1, 3-octadecanedione is primarily located in the membrane (predicted from logP). Outside of the human body, 1-phenyl-1, 3-octadecanedione can be found in fats and oils. This makes 1-phenyl-1, 3-octadecanedione a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
17281-74-2
VCID:
VC0097610
InChI:
InChI=1S/C24H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-23(25)21-24(26)22-18-15-14-16-19-22/h14-16,18-19H,2-13,17,20-21H2,1H3
SMILES:
CCCCCCCCCCCCCCCC(=O)CC(=O)C1=CC=CC=C1
Molecular Formula:
C24H38O2
Molecular Weight:
358.6 g/mol
1-Phenyl-1,3-octadecanedione
CAS No.: 17281-74-2
Main Products
VCID: VC0097610
Molecular Formula: C24H38O2
Molecular Weight: 358.6 g/mol
| CAS No. | 17281-74-2 |
|---|---|
| Product Name | 1-Phenyl-1,3-octadecanedione |
| Molecular Formula | C24H38O2 |
| Molecular Weight | 358.6 g/mol |
| IUPAC Name | 1-phenyloctadecane-1,3-dione |
| Standard InChI | InChI=1S/C24H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-23(25)21-24(26)22-18-15-14-16-19-22/h14-16,18-19H,2-13,17,20-21H2,1H3 |
| Standard InChIKey | BKUAQOCVPRDREL-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)CC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)CC(=O)C1=CC=CC=C1 |
| Description | 1-Phenyl-1, 3-octadecanedione, also known as 1-benzoyl-2-heptadecanone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-Phenyl-1, 3-octadecanedione is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-phenyl-1, 3-octadecanedione is primarily located in the membrane (predicted from logP). Outside of the human body, 1-phenyl-1, 3-octadecanedione can be found in fats and oils. This makes 1-phenyl-1, 3-octadecanedione a potential biomarker for the consumption of this food product. |
| PubChem Compound | 87027 |
| Last Modified | Nov 11 2021 |
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